4-Methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide

• IUPAC Name: 4-methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide
• InChI: InChI=1S/C16H19N3O3S3/c1-23-10-7-14(15(20)18-16-17-9-11-24-16)19-25(21,22)12-8-13-5-3-2-4-6-13/h2-6,8-9,11-12,14,19H,7,10H2,1H3,(H,17,18,20)/b12-8+
• InChI Key: AUKJPVJLIJDYBL-XYOKQWHBSA-N
• Canonical SMILES: CSCCC(C(=O)NC1=NC=CS1)NS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: CSCCC(C(=O)NC1=NC=CS1)NS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C16H19N3O3S3
• Molecular Weight: 397.5 g/mol
• CAS No.: 1281681-63-7

Description

4-Methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide is a synthetic sulfonamide derivative featuring a thiazole ring, a styrenesulfonylamino group, and a methylsulfanyl substituent. The styrenesulfonylamino moiety introduces π-conjugation and steric bulk, which may influence binding interactions and pharmacokinetic properties.

Biological Activity

4-Methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide, with the CAS number 1281681-63-7, is a complex organic compound notable for its potential biological activities. This compound incorporates multiple functional groups, including a sulfonamide moiety, which is significant in medicinal chemistry due to its diverse biological effects.

Chemical Structure and Properties

The molecular formula of the compound is $C_{16}H_{19}N_{3}O_{3}S_{3}$ with a molecular weight of 397.53 g/mol. The structural characteristics contribute to its reactivity and interaction with biological systems.

Property	Value
Molecular Formula	C₁₆H₁₉N₃O₃S₃
Molecular Weight	397.53 g/mol
CAS Number	1281681-63-7
Purity	Typically 95%

Antimicrobial Properties

Research indicates that sulfonamide derivatives exhibit significant antimicrobial activity. Compounds similar to 4-Methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide have been investigated for their effects against various bacterial strains, including Escherichia coli and Staphylococcus aureus. These studies suggest that the compound may inhibit bacterial growth through mechanisms involving enzyme inhibition or disruption of metabolic pathways.

Antifungal Activity

In addition to antibacterial properties, preliminary studies have suggested potential antifungal activity. The sulfonamide group is known to interfere with fungal metabolism, making it a target for further research in antifungal drug development.

Anticonvulsant Effects

Emerging data points to the anticonvulsant potential of compounds containing similar structural motifs. The presence of thiazole rings in these compounds has been associated with neuroprotective effects, indicating a promising avenue for treating epilepsy or related neurological disorders.

The mechanism of action for 4-Methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide likely involves interactions with specific biological targets such as enzymes or receptors. The sulfonamide moiety can mimic substrates involved in critical biochemical pathways, leading to inhibition of essential processes in microbial cells.

Case Studies and Research Findings

Several studies have focused on the synthesis and biological evaluation of related compounds:

• Antimicrobial Screening : A study screened various sulfonamide derivatives against common pathogens, revealing that certain modifications enhanced antibacterial potency significantly .
• Anticonvulsant Activity : Research on thiazole-containing compounds demonstrated notable anticonvulsant effects in animal models, suggesting that similar structures could be effective in clinical applications.
• Synergistic Effects : Investigations into combination therapies involving sulfonamides have shown synergistic effects when paired with other antimicrobial agents, enhancing overall efficacy against resistant strains .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Comparisons

Compound Name	Key Substituents	Molecular Formula	Notable Features
Target Compound : 4-Methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide	Styrenesulfonylamino (E-configuration), methylsulfanyl	C₁₆H₁₈N₄O₃S₃	Conjugated styryl group enhances UV activity; methylsulfanyl increases lipophilicity .
Compound A : 4-[methyl-(4-methylphenyl)sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide	4-Methylphenylsulfonylamino, methyl	C₁₅H₁₉N₃O₃S₂	Bulkier aryl group may reduce solubility; methylsulfonamide enhances stability.
Compound B : 4-(1,3-benzothiazol-2-ylsulfanyl)-N-(1,3-thiazol-2-yl)butanamide	Benzothiazolylsulfanyl	C₁₄H₁₃N₃OS₃	Sulfanyl-linked benzothiazole introduces planar aromaticity, potentially aiding DNA intercalation.
Compound C : 4-[methyl(phenyl)sulfamoyl]-N-(1,3-thiazol-2-yl)benzamide	Phenylsulfamoyl, benzamide	C₁₇H₁₅N₃O₃S₂	Benzamide core and sulfamoyl group may enhance binding to proteases or kinases.

Physicochemical Properties

• Lipophilicity : The target compound’s methylsulfanyl group (logP ≈ 2.8, estimated) confers higher lipophilicity than Compound A (logP ≈ 2.2) and Compound C (logP ≈ 1.9) .
• Solubility : Compound B’s benzothiazolylsulfanyl group reduces aqueous solubility compared to the target compound, which retains moderate solubility in polar aprotic solvents .
• Thermal Stability: Sulfonamide derivatives (e.g., Compound A) exhibit higher melting points (mp > 200°C) due to strong hydrogen-bonding networks, whereas the target compound’s styrenesulfonylamino group may lower its mp (estimated 160–180°C) .

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 4-methylsulfanyl-2-[[(E)-2-phenylethenyl]sulfonylamino]-N-(1,3-thiazol-2-yl)butanamide, and what intermediates are critical?

• Methodological Answer : The synthesis typically involves sequential sulfonylation, coupling, and cyclization reactions. Key intermediates include the thiazole-2-amine precursor and the (E)-2-phenylethenyl sulfonyl chloride derivative. Reaction conditions (e.g., anhydrous DMF as solvent, 60–80°C for 12–24 hours) are critical for achieving >70% yield . Thin-layer chromatography (TLC) and NMR are used to monitor intermediate formation .

Q. How is the molecular structure of this compound characterized, and what spectroscopic techniques are employed?

• Methodological Answer : X-ray crystallography (for solid-state conformation) and high-resolution mass spectrometry (HRMS) confirm the molecular formula. NMR (¹H/¹³C) identifies sulfonamide and thiazole proton environments, while IR spectroscopy validates sulfonyl (S=O) and amide (C=O) functional groups . Computational tools like Gaussian09 optimize geometry for docking studies .

Q. What preliminary biological activity screenings are recommended for this compound?

• Methodological Answer : Initial assays include:

• Antimicrobial : Broth microdilution (MIC determination against Gram-positive/negative bacteria).
• Anticancer : MTT assay on cancer cell lines (e.g., MCF-7, HepG2).
• Enzyme inhibition : Kinase or protease inhibition assays using fluorescence-based protocols .

Advanced Research Questions

Q. How can researchers optimize reaction conditions to address low yields in the final coupling step?

• Methodological Answer : Use Design of Experiments (DoE) to test variables:

• Solvent polarity : Compare DMF vs. THF.
• Catalyst : Pd(PPh₃)₄ vs. CuI.
• Temperature gradient : 50–90°C.
  HPLC-PDA analysis identifies by-products (e.g., desulfonated derivatives), guiding iterative optimization .

Q. What computational strategies predict target interactions and pharmacokinetic properties?

• Methodological Answer :

• Docking : AutoDock Vina with crystallized targets (e.g., EGFR kinase).
• ADMET : SwissADME predicts bioavailability, while ProTox-II evaluates toxicity.
• MD Simulations : GROMACS assesses binding stability over 100 ns .

Q. How can contradictory data in biological activity studies (e.g., variable IC₅₀ values) be resolved?

• Methodological Answer :

• Assay standardization : Control cell passage number and serum batch.
• Analytical validation : Compare HPLC (purity) vs. LC-MS (degradants).
• Structural analogs : Synthesize and test derivatives to isolate activity-contributing moieties .

Q. What mechanistic insights explain the compound’s sulfonamide-thiazole reactivity under acidic conditions?

• Methodological Answer :

• Kinetic studies : Monitor pH-dependent hydrolysis (1–14) via UV-Vis spectroscopy.
• Isotope labeling : ¹⁸O-tracing identifies cleavage sites (sulfonamide vs. amide).
• DFT calculations : Map transition states for bond dissociation .

Q. How to design structure-activity relationship (SAR) studies using analogs with modified sulfonyl or thiazole groups?

• Methodological Answer :

Analog Modification	Biological Impact	Key Reference
Replace thiazole with oxadiazole	Reduced antimicrobial activity
Fluorine substitution on phenyl	Enhanced kinase inhibition
SAR tables guide prioritization of synthetic targets .

Tables for Key Data

Table 1 : Comparison of Analytical Techniques for Structural Validation

Technique	Application	Limitations
X-ray crystallography	Absolute configuration	Requires single crystals
¹H NMR	Functional group assignment	Overlapping peaks in aromatic regions
HRMS	Molecular formula confirmation	Insensitive to stereoisomerism

Table 2 : Reaction Optimization Parameters (DoE Example)

Variable	Range Tested	Optimal Condition
Solvent	DMF, THF, DCM	DMF
Catalyst loading	1–5 mol%	3 mol% Pd(PPh₃)₄
Temperature	50–90°C	70°C